
Natural Sources of cis-3-Hexenal in Vegetables:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hexenal

Cat. No.: B1195481 Get Quote

Abstract
cis-3-Hexenal, also known as (Z)-3-hexenal or "leaf aldehyde," is a C6 volatile organic

compound (VOC) renowned for its characteristic intense aroma of freshly cut grass. This

compound is a key component of the "green leaf volatiles" (GLVs) group, which are rapidly

released by plant tissues upon mechanical damage or herbivory. In vegetables, cis-3-hexenal
is a significant contributor to the fresh, green aroma profile and also plays a role in plant

defense signaling. This technical guide provides an in-depth overview of the natural occurrence

of cis-3-hexenal in common vegetables, its biosynthetic pathway, quantitative data, and

detailed experimental protocols for its analysis.

Introduction
cis-3-Hexenal (C₆H₁₀O) is an unsaturated aldehyde that is biosynthesized in small amounts by

most plants.[1] Its potent and distinctive "green" aroma makes it a critical component of the

flavor profile of many fresh vegetables. The compound is formed through the lipoxygenase

(LOX) pathway when plant cells are ruptured, initiating a cascade of enzymatic reactions.[1]

Beyond its sensory impact, cis-3-hexenal and other GLVs are involved in plant defense

mechanisms, acting as signals to attract predators of herbivores.[2] This guide focuses on the

vegetable sources of this important volatile, providing quantitative data and the technical

methodologies required for its study.
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The formation of cis-3-hexenal is initiated by the disruption of plant cell membranes, which

releases polyunsaturated fatty acids. The primary precursor for cis-3-hexenal is α-linolenic

acid. The biosynthetic process involves two key enzymes: lipoxygenase (LOX) and

hydroperoxide lyase (HPL).[1]

Lipoxygenase (LOX) Action: Released α-linolenic acid is oxygenated by the enzyme 13-

lipoxygenase. This reaction forms 13(S)-hydroperoxy-9,12,15-octadecatrienoic acid (13-

HPOT).

Hydroperoxide Lyase (HPL) Action: The 13-HPOT intermediate is then rapidly cleaved by

hydroperoxide lyase, a cytochrome P450 enzyme (CYP74B).[1] This cleavage yields two

fragments: the 6-carbon cis-3-hexenal and the 12-carbon 12-oxo-(cis)-9-dodecenoic acid.

cis-3-Hexenal is relatively unstable and can quickly isomerize to the more stable trans-2-

hexenal or be reduced by alcohol dehydrogenase (ADH) to form cis-3-hexen-1-ol (leaf

alcohol).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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